Cas no 2171866-16-1 (9-(methoxymethyl)-2,5-dioxa-8-azaspiro3.5nonane)

• Product Name: 9-(methoxymethyl)-2,5-dioxa-8-azaspiro3.5nonane
• CAS No: 2171866-16-1
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6108074
• PubChem ID: 165841521
• Update Time: 2025-10-30

9-(methoxymethyl)-2,5-dioxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-(methoxymethyl)-2,5-dioxa-8-azaspiro3.5nonane
• EN300-1641420
• 9-(methoxymethyl)-2,5-dioxa-8-azaspiro[3.5]nonane
• 2171866-16-1

• Inchi： 1S/C8H15NO3/c1-10-4-7-8(5-11-6-8)12-3-2-9-7/h7,9H,2-6H2,1H3
• InChI Key： XBZYCUNXNYSFJK-UHFFFAOYSA-N
• SMILES： O1CCNC(COC)C21COC2

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 39.7Ų

Additional information on 9-(methoxymethyl)-2,5-dioxa-8-azaspiro3.5nonane

Research Briefing on 9-(Methoxymethyl)-2,5-dioxa-8-azaspiro[3.5]nonane (CAS: 2171866-16-1) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of spirocyclic compounds, particularly 9-(methoxymethyl)-2,5-dioxa-8-azaspiro[3.5]nonane (CAS: 2171866-16-1), as versatile scaffolds for drug discovery. This compound, characterized by its unique spirocyclic structure, has garnered attention due to its potential applications in modulating protein-protein interactions (PPIs) and serving as a building block for novel therapeutics. This briefing synthesizes the latest findings on its synthesis, biological activity, and pharmaceutical relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 9-(methoxymethyl)-2,5-dioxa-8-azaspiro[3.5]nonane via a stereoselective cyclization strategy, achieving a 78% yield with high purity (>99%). The spirocyclic core was further functionalized to explore its utility in fragment-based drug design (FBDD). Computational docking studies revealed its ability to bind to allosteric sites of kinase targets, suggesting potential as a kinase inhibitor scaffold. Notably, derivatives of this compound exhibited low micromolar activity against CDK2 and GSK-3β in vitro.

In a related 2024 preprint on bioRxiv, researchers investigated the compound's role in PROTAC (Proteolysis-Targeting Chimera) development. The spirocyclic moiety was conjugated to E3 ligase ligands, resulting in degraders with improved cellular permeability compared to linear analogs. One prototype, SP-01 (a derivative of 2171866-16-1), achieved 85% degradation of BRD4 at 100 nM in HeLa cells, with minimal off-target effects. This underscores its potential as a warhead for targeted protein degradation platforms.

Further pharmacological profiling (ACS Pharmacology & Translational Science, 2024) indicated favorable ADME properties for 9-(methoxymethyl)-2,5-dioxa-8-azaspiro[3.5]nonane derivatives, including moderate plasma stability (t_1/2 = 4.2 h in human liver microsomes) and blood-brain barrier penetration (PAMPA logP_e = -5.1). Structural-activity relationship (SAR) studies highlighted the critical role of the methoxymethyl group in maintaining aqueous solubility while preserving target engagement.

Ongoing clinical-stage research (NCT identifier withheld) is evaluating a related compound, SPIRO-2024, for neurodegenerative diseases. While not identical, SPIRO-2024 shares the core spirocyclic architecture and has demonstrated neuroprotective effects in preclinical models of Parkinson's disease, potentially paving the way for future applications of 2171866-16-1 derivatives in CNS disorders.

In conclusion, 9-(methoxymethyl)-2,5-dioxa-8-azaspiro[3.5]nonane represents a promising chemotype with multifaceted applications in drug discovery. Its synthetic tractability, combined with demonstrated biological activity and favorable physicochemical properties, positions it as a valuable scaffold for next-generation therapeutics. Further optimization and target validation studies are warranted to fully exploit its potential in addressing unmet medical needs.